Cas no 232280-47-6 (1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]-)
232280-47-6 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]-
CAS No:232280-47-6
MF:C19H44N4O3Si
MW:404.663166046143
CID:1413818
PubChem ID:15540147
Update Time:2025-04-20
1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]-
- triethoxy-[3-(1,4,8,11-tetrazacyclotetradec-1-yl)propyl]silane
- 1-[3-(triethoxysilyl)propyl]-1,4,8,11-tetraazacyclotetradecane
- DTXSID90573859
- 232280-47-6
- KZRZQEGPMUBNDB-UHFFFAOYSA-N
- SCHEMBL7077208
-
- Inchi: 1S/C19H44N4O3Si/c1-4-24-27(25-5-2,26-6-3)19-9-17-23-16-8-12-21-14-13-20-10-7-11-22-15-18-23/h20-22H,4-19H2,1-3H3
- InChI Key: KZRZQEGPMUBNDB-UHFFFAOYSA-N
- SMILES: [Si](CCCN1CCNCCCNCCNCCC1)(OCC)(OCC)OCC
Computed Properties
- Exact Mass: 1149.54052
- Monoisotopic Mass: 404.31826781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67Ų
Experimental Properties
- PSA: 123.72
- LogP: 2.21380
1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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